Cas no 946327-04-4 (N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-2,2-dimethylpropanamide)

• Product Name: N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-2,2-dimethylpropanamide
• CAS No: 946327-04-4
• MF: C₁₆H₁₉N₃O₂S₂
• MW: 349.470960855484
• CID: 6352178
• PubChem ID: 25282922
• Update Time: 2025-05-26

N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-2,2-dimethylpropanamide
• VU0631852-1
• N-[2-(2-amino-2-oxoethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl]-2,2-dimethylpropanamide
• N-{2-[(carbamoylmethyl)sulfanyl]-4-phenyl-1,3-thiazol-5-yl}-2,2-dimethylpropanamide
• AKOS024492697
• N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)pivalamide
• F5034-0272
• 946327-04-4

• Inchi： 1S/C16H19N3O2S2/c1-16(2,3)14(21)19-13-12(10-7-5-4-6-8-10)18-15(23-13)22-9-11(17)20/h4-8H,9H2,1-3H3,(H2,17,20)(H,19,21)
• InChI Key： XYDISUWXJOMJOB-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=CC=CC=2)=C1NC(C(C)(C)C)=O)SCC(N)=O

Computed Properties

• Exact Mass: 349.09186920g/mol
• Monoisotopic Mass: 349.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-2,2-dimethylpropanamide

Introduction to N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-2,2-dimethylpropanamide and Its Significance in Modern Chemical Biology

N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-2,2-dimethylpropanamide, with the CAS number 946327-04-4, represents a fascinating compound in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and development. The molecular framework of this amide derivative incorporates a thiazole core, which is a heterocyclic structure widely recognized for its biological activity. The presence of a carbamoylmethylsulfanyl group and a phenyl substituent further enhances its complexity and functionality, making it a promising candidate for various biochemical interactions.

The thiazole ring is particularly noteworthy in the context of medicinal chemistry. Thiazole derivatives have long been studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of the carbamoylmethylsulfanyl group into the thiazole scaffold introduces additional pharmacophoric elements that can modulate receptor binding and biological responses. This modification has been strategically designed to enhance the compound's solubility and bioavailability, which are critical factors in drug design.

The phenyl substituent at the 4-position of the thiazole ring adds another layer of complexity to the molecule. Phenyl rings are known for their ability to engage in π-stacking interactions with biological targets, which can influence binding affinity and selectivity. This feature makes N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-2,2-dimethylpropanamide a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of thiazole derivatives as scaffolds for drug discovery. The unique electronic properties of the thiazole ring allow it to interact with various biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. These interactions are crucial for designing molecules that can effectively modulate biological pathways.

N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-2,2-dimethylpropanamide has been investigated in several preclinical studies for its potential pharmacological effects. Initial studies have shown that this compound exhibits promising activity against certain enzymatic targets, suggesting its utility in treating inflammatory and infectious diseases. The precise mechanism of action remains an area of active research, but preliminary data indicate that it may interfere with key signaling pathways involved in disease progression.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the carbamoylmethylsulfanyl group and the phenyl substituent necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

The structural features of N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-2,2-dimethylpropanamide make it an attractive candidate for further development as a lead compound in drug discovery programs. Its ability to interact with multiple biological targets suggests that it may have broad therapeutic applications. Additionally, the compound's chemical stability and ease of modification make it suitable for structure-based drug design approaches.

In conclusion, N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-2,2-dimethylpropanamide represents a significant advancement in the field of chemical biology. Its unique structural features and promising pharmacological activity position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various diseases and improving patient outcomes.